Cas no 1805019-36-6 (6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide)

• Product Name: 6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide
• CAS No: 1805019-36-6
• MF: C₇H₉F₂N₃O₂S
• MW: 237.227066755295
• CID: 4810491
• Update Time: 2025-10-20

6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H9F2N3O2S/c1-3-2-4(10)12-5(7(8)9)6(3)15(11,13)14/h2,7H,1H3,(H2,10,12)(H2,11,13,14)
• InChI Key： QYQFMMPNCCEBTN-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=NC(=CC=1C)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.1
• Topological Polar Surface Area: 107

Additional information on 6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide

Compound CAS No. 1805019-36-6: 6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide

The compound CAS No. 1805019-36-6, also known as 6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in chemical synthesis and biological activity. The structure of this molecule is characterized by a pyridine ring substituted with an amino group at position 6, a difluoromethyl group at position 2, and a methyl group at position 4, along with a sulfonamide group at position 3.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The presence of the difluoromethyl group in this compound introduces unique electronic and steric properties, which can significantly influence its pharmacokinetic profile and bioavailability. Moreover, the amino and methyl substituents contribute to the overall hydrophilicity and lipophilicity balance of the molecule, making it a promising candidate for therapeutic applications.

One of the most notable advancements in the field involves the use of computational chemistry to predict the biological activity of compounds like 6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide. Researchers have employed molecular docking studies to assess its potential as an inhibitor of key enzymes involved in metabolic disorders. These studies have revealed that the compound exhibits strong binding affinity to targets such as AMP-activated protein kinase (AMPK), which is a critical regulator of cellular energy homeostasis.

In addition to its therapeutic potential, this compound has also been explored for its role in material science. The sulfonamide group imparts hydrophilic properties, making it suitable for applications in polymer chemistry and surface modification. Recent research has demonstrated its ability to enhance the mechanical properties of polymeric materials when incorporated as a functional additive.

The synthesis of CAS No. 1805019-36-6 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the amino, difluoromethyl, methyl, and sulfonamide groups. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

From an environmental perspective, understanding the fate and transport of compounds like 6-Amino-2-(difluoromethyl)-4-methylpyridine-3-sulfonamide is crucial for assessing their potential impact on ecosystems. Recent studies have focused on evaluating their biodegradability under various environmental conditions, with promising results indicating that these compounds can undergo microbial degradation under aerobic conditions.

In conclusion, CAS No. 1805019-36-6 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it a valuable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.